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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the delivery of AZD5718 in cell culture

experiments.

Frequently Asked Questions (FAQs)
Q1: What is AZD5718 and what is its mechanism of action?

A1: AZD5718, also known as atuliflapon, is a potent and selective inhibitor of the 5-

lipoxygenase-activating protein (FLAP).[1][2][3] FLAP is an integral membrane protein that is

essential for the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[3][4]

By inhibiting FLAP, AZD5718 effectively suppresses the production of all leukotrienes, including

leukotriene B4 (LTB4).[1][5]

Q2: What are the key properties of AZD5718 to consider for in vitro experiments?

A2: AZD5718 is a neutral compound with a logD of 2.9 at pH 7.4, indicating its hydrophobic

nature.[3][6] This hydrophobicity can present challenges for its dissolution and delivery in
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aqueous cell culture media. The in vitro IC50 for the inhibition of LTB4 production in human

whole blood is approximately 39 nM.[1][2][3]

Q3: What is the recommended solvent for preparing a stock solution of AZD5718?

A3: Due to its hydrophobicity, AZD5718 is insoluble in water.[7] High-purity, anhydrous dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock solution.[7] It

is reported to be soluble in DMSO at a concentration of 89 mg/mL (199.32 mM).[7]

Q4: How should I store the AZD5718 stock solution?

A4: To maintain the stability and activity of AZD5718, it is recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2] Store the

aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to

6 months).[2]

Troubleshooting Guide
Issue 1: Precipitation of AZD5718 upon addition to cell
culture medium.
Possible Cause 1: Exceeding the solubility limit.

Explanation: The final concentration of AZD5718 in the cell culture medium may be too high,

exceeding its aqueous solubility. The abrupt change in solvent polarity from a high

concentration of DMSO to the aqueous environment of the medium can cause the

compound to precipitate.

Solution:

Determine the optimal working concentration: Conduct a dose-response experiment to

identify the lowest effective concentration of AZD5718 for your specific cell type and

assay.

Serial dilution: Prepare a serial dilution of your AZD5718 stock solution in pre-warmed

(37°C) cell culture medium to find the highest concentration that remains in solution.
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Stepwise dilution: Instead of adding the concentrated stock directly to the full volume of

medium, first dilute the stock in a smaller volume of medium and then add this

intermediate dilution to the final culture volume.

Possible Cause 2: Low temperature of the cell culture medium.

Explanation: The solubility of many compounds, including hydrophobic ones, decreases at

lower temperatures. Adding the DMSO stock to cold medium can promote precipitation.

Solution: Always use cell culture medium that has been pre-warmed to 37°C before adding

the AZD5718 stock solution.

Possible Cause 3: High final concentration of DMSO.

Explanation: While DMSO is an excellent solvent for AZD5718, high concentrations can be

toxic to cells. A common practice is to keep the final DMSO concentration in the cell culture

medium below 0.5% (v/v), and ideally at or below 0.1%.

Solution: Adjust the concentration of your stock solution to ensure the final DMSO

concentration in your experiment does not exceed the tolerance level of your cells.

Issue 2: Inconsistent or lack of expected biological
effect.
Possible Cause 1: Inaccurate concentration due to precipitation.

Explanation: If AZD5718 has precipitated out of solution, the actual concentration of the

compound available to the cells will be lower than intended, leading to a reduced or absent

biological effect.

Solution: Visually inspect the cell culture medium for any signs of precipitation (e.g.,

cloudiness, particulate matter) after adding AZD5718. If precipitation is observed, refer to the

troubleshooting steps in Issue 1.

Possible Cause 2: Degradation of the compound.
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Explanation: Improper storage or handling of the AZD5718 stock solution can lead to its

degradation.

Solution:

Proper Storage: Ensure the stock solution is stored in tightly sealed, light-protected

aliquots at the recommended temperature (-20°C or -80°C).[2]

Fresh Stock: If you suspect degradation, prepare a fresh stock solution from the powdered

compound.

Possible Cause 3: Insufficient target engagement.

Explanation: The concentration of AZD5718 may not be sufficient to achieve the desired

level of target (FLAP) inhibition in your specific cell system.

Solution:

Dose-Response Curve: Perform a dose-response experiment to determine the EC50

(effective concentration for 50% of the maximal response) in your cell line.

Target Engagement Assay: If possible, perform a target engagement assay to directly

measure the binding of AZD5718 to FLAP within the cells. A common method is the

Cellular Thermal Shift Assay (CETSA).[8][9]

Quantitative Data Summary
Table 1: AZD5718 In Vitro Potency

Parameter Value Species Assay Condition

IC50 39 nM Human
LTB4 production in

whole blood[1][2][3]

IC50 2 nM Not Specified FLAP inhibition[2]

Kd 4.4 nM Not Specified
Reversible FLAP

inhibitor[1]
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Table 2: Recommended Formulations for Improved Solubility

Formulation Components Final Concentration Notes

DMSO 10%

For in vivo studies, but

principles can be adapted for

in vitro.[2]

PEG300 40% Part of a co-solvent system.[2]

Tween-80 5%
A non-ionic surfactant to aid in

solubilization.[2]

Saline 45%
Aqueous component of the

formulation.[2]

SBE-β-CD 20% in Saline
A cyclodextrin used to

enhance solubility.[2]

Experimental Protocols
Protocol 1: Preparation of AZD5718 Stock Solution

Weighing: Accurately weigh the desired amount of AZD5718 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Solubilization: Vortex the solution thoroughly. If necessary, sonicate in a water bath for 5-10

minutes to ensure complete dissolution.

Inspection: Visually confirm that no particulate matter is present in the solution.

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes and

store at -20°C or -80°C.

Protocol 2: Delivery of AZD5718 to Cell Culture
Thaw Stock: Thaw a single aliquot of the AZD5718 stock solution at room temperature.
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Pre-warm Medium: Pre-warm the complete cell culture medium to 37°C.

Prepare Working Solution:

For a final concentration of 100 nM with a 0.1% DMSO concentration, you would need a

100 µM intermediate stock.

To prepare the working solution, add the AZD5718 stock solution to the pre-warmed

medium dropwise while gently swirling the medium. This gradual addition helps to prevent

precipitation.

Dosing Cells: Remove the existing medium from your cell culture plates and replace it with

the medium containing the desired final concentration of AZD5718.

Incubation: Return the cells to the incubator for the desired treatment duration.

Protocol 3: Assessing Target Engagement using
Leukotriene B4 (LTB4) ELISA

Cell Treatment: Treat your cells with a range of AZD5718 concentrations for the desired

time. Include a vehicle control (e.g., 0.1% DMSO).

Stimulation: After the treatment period, stimulate the cells with a calcium ionophore (e.g.,

A23187) to induce LTB4 production.

Supernatant Collection: Collect the cell culture supernatant.

ELISA: Quantify the amount of LTB4 in the supernatant using a commercially available LTB4

ELISA kit, following the manufacturer's instructions.

Data Analysis: Plot the LTB4 concentration against the AZD5718 concentration to determine

the IC50 value.

Visualizations
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Caption: AZD5718 inhibits the FLAP protein in the 5-lipoxygenase pathway.
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Stock Solution Preparation

Cell Culture Delivery

Experimental Validation

1. Weigh AZD5718 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex/Sonicate

4. Aliquot and Store at -80°C

5. Thaw Stock Aliquot

6. Pre-warm Culture Medium (37°C)

7. Prepare Working Solution in Medium

8. Treat Cells

9. Incubate for Desired Duration

10. Perform Biological Assay
(e.g., LTB4 ELISA)

11. Analyze Data

Click to download full resolution via product page

Caption: Workflow for preparing and delivering AZD5718 to cell cultures.
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Caption: Troubleshooting logic for AZD5718 delivery issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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